Cas no 27722-05-0 (Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1))

Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1) structure
27722-05-0 structure
Product name:Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1)
CAS No:27722-05-0
MF:C19H30ClNO2
MW:339.900004863739
CID:283342
PubChem ID:214121

Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1)
    • 2-(dimethylamino)ethyl 2-cyclohexyl-2-phenylpropanoate,hydrochloride
    • 27722-05-0
    • Cyclohexaneacetic acid, alpha-methyl-alpha-phenyl-, 2-(dimethylamino)ethyl ester, hydrochloride
    • DTXSID80950418
    • 2-(Dimethylamino)ethyl 2-cyclohexyl-2-phenylpropanoate--hydrogen chloride (1/1)
    • alpha-Methyl-alpha-phenyl-cyclohexaneacetic acid 2-(dimethylamino)ethyl ester hydrochloride
    • Inchi: InChI=1S/C19H29NO2.ClH/c1-19(16-10-6-4-7-11-16,17-12-8-5-9-13-17)18(21)22-15-14-20(2)3;/h4,6-7,10-11,17H,5,8-9,12-15H2,1-3H3;1H
    • InChI Key: OHGKMTPRIRSFHW-UHFFFAOYSA-N
    • SMILES: Cl.CN(CCOC(C(C1=CC=CC=C1)(C)C1CCCCC1)=O)C

Computed Properties

  • Exact Mass: 339.1967
  • Monoisotopic Mass: 339.197
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 7
  • Complexity: 343
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Boiling Point: 401.9°C at 760 mmHg
  • Flash Point: 123.4°C
  • PSA: 29.54

Benzeneacetic acid, a-cyclohexyl-a-methyl-, 2-(dimethylamino)ethylester, hydrochloride (1:1) Related Literature

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